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Compound of Interest

Compound Name: 4'-Fluoroacetophenone

Cat. No.: B120862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and
potential applications of 4'-Fluoroacetophenone (CAS No. 403-42-9), a key building block in
medicinal chemistry and materials science. The strategic incorporation of a fluorine atom onto
the acetophenone scaffold imparts unique physicochemical properties that are highly sought
after in the design of novel therapeutic agents and advanced materials.

Core Properties of 4'-Fluoroacetophenone

4'-Fluoroacetophenone is a colorless to pale yellow liquid at room temperature.[1][2] Its key
physical and chemical properties are summarized in the tables below.

Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 403-42-9 [2]
Molecular Formula CsH7FO [2]
Molecular Weight 138.14 g/mol [2]
Appearance Colorless to pale yellow liquid [1112]
Melting Point 4°C [1]
Boiling Point 196 °C [2]
Density 1.138 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.511 [2]
Flash Point 71°C [1]
Sparingly soluble in water,
Solubility soluble in organic solvents like  [3]
ethanol and ether.
Stability Stable under normal 3]

temperatures and pressures.

Spectroscopic Data
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Spectroscopy

Key Features and Peaks

Reference(s)

1H NMR (500 MHz, CDClIs)

5 7.97-8.00 (g, 2H), 7.13 (t, J =

8.8 Hz, 2H), 2.58 (s, 3H)

[4]

13C NMR (125 MHz, CDCls)

0 196.4, 186.8, 184.7, 133.6,
131.0, 130.9, 115.7, 115.5,
26.5

[4]

Mass Spectrometry (EI)

Molecular lon (M*): m/z 138.
Key Fragments: m/z 123 (M-
CHs)*, 95 (M-COCHs)*, 75

[5]L6]

Infrared (IR)

Bands around 1684 cm~1
(C=0 stretching), 3000 cm~1
(aromatic C-H stretching),
1600 cm~1 (C=C ring
stretching), and 848 cm™1

(para-substituted benzene).

[7]

Experimental Protocols

Detailed methodologies for the synthesis of 4'-Fluoroacetophenone are crucial for its

application in research and development. Below are protocols for common synthetic routes.

Protocol 1: Friedel-Crafts Acylation of Fluorobenzene

This classic method involves the electrophilic aromatic substitution of fluorobenzene with an

acylating agent in the presence of a Lewis acid catalyst.[8]

Materials:

Fluorobenzene

Acetyl chloride

Anhydrous aluminum chloride (AICI3)

Anhydrous Dichloromethane (DCM)
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Hydrochloric acid (HCI), 5% aqueous solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath.
Procedure:

o To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane at O
°C under a nitrogen atmosphere, slowly add acetyl! chloride.

 After the formation of the acylium ion complex, add fluorobenzene dropwise via a dropping
funnel, maintaining the temperature at 0 °C.

e Once the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and 5% HCI solution to quench the reaction and decompose the aluminum chloride complex.

o Separate the organic layer and extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by vacuum distillation or column chromatography on silica gel to
yield pure 4'-Fluoroacetophenone.

Protocol 2: Oxidation of 4-Fluorostyrene Derivatives

An alternative approach involves the oxidation of a suitable 4-fluorostyrene precursor.[9]

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b120862?utm_src=pdf-body
https://www.guidechem.com/question/how-to-synthesize-4-fluoroacet-id129581.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Substituted 4-fluorostyrene

e N-hydroxyphthalimide (NHPI)

o Dimethylacetamide (DMA)

e Water

e Oxygen (O2)

e Schlenk flask, magnetic stirrer, oil bath.

Procedure:

In a Schlenk flask, combine N-hydroxyphthalimide (10 mol%), the substituted 4-fluorostyrene
(1.0 eq), dimethylacetamide, and water (1.0 eq).

« Stir the reaction mixture at 80 °C under an oxygen atmosphere for 24 hours.
e Monitor the reaction by TLC.
« After cooling to room temperature, add a standard (e.g., dodecane) and ethyl acetate.

 Purify the resulting mixture by column chromatography on silica gel to obtain 4'-
Fluoroacetophenone.

Applications in Drug Development and Signaling
Pathways

The presence of the fluorine atom in 4'-Fluoroacetophenone can significantly enhance the
metabolic stability and bioavailability of drug candidates.[1] Derivatives of this compound have
been investigated for a range of biological activities.

Enzyme Inhibition

Derivatives of 4'-Fluoroacetophenone have shown potential as inhibitors of various enzymes,
including:
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 HMG-Co0A Reductase: An important target in cholesterol biosynthesis.[1]

e Carbonic Anhydrase: Sulfonamide derivatives incorporating the 4-fluorophenyl moiety have
demonstrated potent inhibition of human carbonic anhydrase | and Il isoforms.[10]

Signaling Pathway Modulation

Notably, 4'-Fluoroacetophenone itself has been identified as an activator of AMP-activated
protein kinase (AMPK).[3][11] AMPK is a crucial regulator of cellular energy homeostasis, and
its activation has therapeutic implications in metabolic diseases and cancer.[3][11]
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Caption: Workflow for the synthesis of 4'-Fluoroacetophenone via Friedel-Crafts acylation.
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Caption: Proposed signaling pathway of 4'-Fluoroacetophenone activating AMPK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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